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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of Centrosomal Protein 120 (CEP120) as a
potential therapeutic target for gastric cancer and ciliopathies. It objectively compares the
rationale for targeting CEP120 with existing and emerging alternative strategies, supported by
experimental data.

Executive Summary

CEP120 is a key regulator of centriole biogenesis and cilia formation.[1] Its dysregulation is
implicated in the pathogenesis of both cancer and rare genetic disorders. In gastric cancer,
CEP120 overexpression promotes tumorigenesis through the stabilization of Polo-like kinase 4
(PLK4), a master regulator of centriole duplication.[2][3] This positions the CEP120-USP54-
PLK4 axis as a novel therapeutic target. For ciliopathies such as Joubert syndrome and Jeune
asphyxiating thoracic dystrophy, mutations in CEP120 lead to severe developmental
abnormalities, highlighting a critical unmet need for targeted therapies.[4][5][6][7] This guide
evaluates the therapeutic potential of targeting CEP120 in these distinct disease contexts,
presenting a comparative analysis against current and alternative therapeutic approaches.
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CEP120 in Gastric Cancer: A Novel Target for a
Deadly Disease

Gastric cancer is a leading cause of cancer-related mortality worldwide, with limited therapeutic
options for advanced disease.[8][9] The discovery of the CEP120-USP54-PLK4 signaling
pathway presents a novel opportunity for targeted intervention.[2][3]

Signaling Pathway and Therapeutic Rationale

CEP120 is significantly overexpressed in gastric cancer tissues and its high expression
correlates with poor prognosis.[3] Mechanistically, CEP120 promotes the deubiquitination and
stabilization of PLK4 by recruiting the deubiquitinating enzyme USP54.[2][3] Elevated PLK4
levels lead to centrosome amplification, a hallmark of cancer that contributes to genomic
instability and tumor progression.[2][10][11] Therefore, inhibiting CEP120 offers a strategy to
destabilize PLK4, suppress centrosome amplification, and halt gastric cancer progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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